9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride
Overview
Description
9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride (9-Br-THBZHCl) is an organic compound that has been studied for its potential applications in scientific research. It has been found to have a wide range of physiological and biochemical effects, and is known to be useful in laboratory experiments.
Scientific Research Applications
9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride is used in scientific research for a variety of purposes. It has been found to have anticonvulsant and anxiolytic effects, and has been studied for its potential use in treating depression and anxiety disorders. Additionally, it has been found to have anti-inflammatory and analgesic effects, and has been studied for its potential use in treating pain. It has also been used in studies of the effects of drugs on the central nervous system, and has been studied for its potential use in treating neurological disorders.
Mechanism of Action
The exact mechanism of action of 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride is not yet fully understood. However, it is believed to act on the GABAergic system, a system of neurons in the brain that is involved in regulating anxiety and mood. It is thought that 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride may act as an agonist at GABA receptors, which would lead to an increase in GABAergic activity and a decrease in anxiety and mood.
Biochemical and Physiological Effects
9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to have anticonvulsant, anxiolytic, anti-inflammatory, and analgesic effects. Additionally, it has been found to have neuroprotective effects, and has been studied for its potential use in treating neurological disorders.
Advantages and Limitations for Lab Experiments
9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is relatively stable in solution. Additionally, it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. However, it also has some limitations. It is not water-soluble, and is relatively expensive to synthesize. Additionally, its exact mechanism of action is not yet fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions for research on 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride. Further research is needed to understand the exact mechanism of action of this compound, as well as its potential uses in treating anxiety and mood disorders. Additionally, further research is needed to determine the optimal dosage and delivery methods for this compound. Additionally, research is needed to explore the potential uses of 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride in other areas, such as pain management and neurological disorders. Finally, research is needed to explore the potential side effects of this compound, and to develop methods to minimize these effects.
Synthesis Methods
9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride is synthesized through several steps. The first step is to prepare a compound known as 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine (9-Br-THBZ). This is done by reacting an alkyl bromide with a 2,3,4,5-tetrahydro-1H-2-benzazepine. The product is then treated with hydrochloric acid, which yields 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydro-1H-2-benzazepine", "hydrogen bromide", "sodium hydroxide", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ "Step 1: 2,3,4,5-tetrahydro-1H-2-benzazepine is dissolved in ethanol and reacted with hydrogen bromide to form 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine.", "Step 2: The crude product from step 1 is dissolved in water and treated with sodium hydroxide to form the free base of 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine.", "Step 3: The free base from step 2 is dissolved in hydrochloric acid to form 9-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride.", "Step 4: The product from step 3 is filtered, washed, and dried to obtain the final product." ] } | |
CAS RN |
2694729-11-6 |
Molecular Formula |
C10H13BrClN |
Molecular Weight |
262.6 |
Purity |
0 |
Origin of Product |
United States |
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